- Synthesis and antioxidant activity of isoflavones and isoflavanones, Chimica Acta Turcica, 1992, 19(2), 121-8
Cas no 970-48-9 (Alfalone)
Alfalone structure
Product Name:Alfalone
CAS No:970-48-9
MF:C17H14O5
MW:298.290065288544
CID:810850
PubChem ID:12132870
Update Time:2024-10-25
Alfalone Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,6-hydroxy-7-methoxy-3-(4-methoxyphenyl)-
- 6-Hydroxy-7-methoxy-3-(4-methoxyphenyl)-4H-1-benzopyran-4-one
- 6-Hydroxy-7-methoxy-3-(4-methoxyphenyl)-4H-1-benzopyran-4-one (ACI)
- Isoflavone, 6-hydroxy-4′,7-dimethoxy- (7CI, 8CI)
- 6-Hydroxy-7,4′-dimethoxyisoflavone
- Alfalone
- Alfalone (isoflavone)
- 6-Hydroxy-7,4'-dimethoxyisoflavone
- 6-hydroxy-7-methoxy-3-(4-methoxyphenyl)chromen-4-one
- 6-Hydroxy-4',7-dimethoxyisoflavone
- 4H-1-Benzopyran-4-one, 6-hydroxy-7-methoxy-3-(4-methoxyphenyl)-
- 7-Methoxy-3-(4-methoxyphenyl)-6-oxidanyl-chromen-4-one
- CHEMBL3982563
- 970-48-9
- AKOS027380838
- CHEBI:174838
- 9NJ9MMB4ZA
- 6-hydroxy-7-methoxy-3-(4-methoxyphenyl)-4H-chromen-4-one
- 4',7-DIMETHOXY-6-HYDROXYISOFLAVONE
- LMPK12050105
- Isoflavone, 6-hydroxy-4',7-dimethoxy-
- DTXSID301297861
- STL434860
- 6-Hydroxy-7,4a(2)-dimethoxyisoflavone
- G83875
-
- Inchi: 1S/C17H14O5/c1-20-11-5-3-10(4-6-11)13-9-22-15-8-16(21-2)14(18)7-12(15)17(13)19/h3-9,18H,1-2H3
- InChI Key: CQULNEWSZBPFNL-UHFFFAOYSA-N
- SMILES: O=C1C2C(=CC(=C(C=2)O)OC)OC=C1C1C=CC(OC)=CC=1
Computed Properties
- Exact Mass: 298.08412354g/mol
- Monoisotopic Mass: 298.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 438
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 65Ų
Experimental Properties
- Density: 1.321±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 246-247 ºC
- Solubility: Almost insoluble (0.051 g/l) (25 º C),
Alfalone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A214920-1mg |
Alfalone |
970-48-9 | 1mg |
$ 620.00 | 2022-06-08 | ||
| TRC | A214920-2.5mg |
Alfalone |
970-48-9 | 2.5mg |
$ 1005.00 | 2022-06-08 | ||
| TRC | A214920-4mg |
Alfalone |
970-48-9 | 4mg |
$ 1650.00 | 2022-06-08 | ||
| A2B Chem LLC | AX44758-1mg |
Alfalone |
970-48-9 | 95% | 1mg |
$68.00 | 2024-07-18 |
Alfalone Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine ; 4 h, 100 °C
1.2 Reagents: Water
1.2 Reagents: Water
Reference
- Synthesis of isoflavones via base-catalysed condensation reaction of deoxybenzoin, Journal of Chemical Research, 2008, (12), 683-685
Production Method 3
Reaction Conditions
1.1 Catalysts: Boron trifluoride etherate Solvents: Dimethylformamide ; cooled; 50 - 60 °C
1.2 Reagents: Methanesulfonyl chloride, compd. with N,N-dimethylformamide (1:1) ; 50 - 60 °C; 2 h, 70 °C; cooled
1.3 Solvents: Water ; overnight, rt
1.2 Reagents: Methanesulfonyl chloride, compd. with N,N-dimethylformamide (1:1) ; 50 - 60 °C; 2 h, 70 °C; cooled
1.3 Solvents: Water ; overnight, rt
Reference
- Free-Radical-Scavenging, Antityrosinase, and Cellular Melanogenesis Inhibitory Activities of Synthetic Isoflavones, Chemistry & Biodiversity, 2015, 12(6), 963-979
Production Method 4
Reaction Conditions
1.1 Catalysts: Boron trifluoride etherate ; 10 min, 120 °C; 120 °C → rt
1.2 10 min, 50 °C
1.3 Reagents: Methanesulfonyl chloride ; 30 min, 80 °C
1.2 10 min, 50 °C
1.3 Reagents: Methanesulfonyl chloride ; 30 min, 80 °C
Reference
- Synthesis of various kinds of isoflavones, isoflavanes, and biphenyl-ketones and their 1,1-diphenyl-2-picrylhydrazyl radical-scavenging activities, Chemical & Pharmaceutical Bulletin, 2009, 57(4), 346-360
Production Method 5
Reaction Conditions
Reference
- Efficient Synthesis of Glaziovianin A Isoflavone Series from Dill and Parsley Extracts and Their in Vitro/in Vivo Antimitotic Activity, Journal of Natural Products, 2016, 79(5), 1429-1438
Production Method 6
Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide ; 8 d, 28 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, rt
Reference
- Biotransformation of isoflavones by Aspergillus niger, as biocatalyst, Journal of Molecular Catalysis B: Enzymatic, 2004, 27(2-3), 91-95
Alfalone Raw materials
- 2-Methoxybenzene-1,4-diol
- 4-Methoxyphenylacetic acid
- 4',7-Dimethoxyisoflavone
- Ethanone, 1-(2,5-dihydroxy-4-methoxyphenyl)-2-(4-methoxyphenyl)-
Alfalone Preparation Products
Alfalone Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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